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Compound of Interest

Compound Name: 5-Iodopentan-2-one

Cat. No.: B3051912 Get Quote

An In-Depth Technical Guide on 5-Iodopentan-2-one: Molecular Properties

For researchers, scientists, and professionals engaged in drug development and chemical

synthesis, a precise understanding of the fundamental properties of reagents is paramount.

This document provides a concise technical overview of 5-Iodopentan-2-one, focusing on its

essential molecular characteristics.

Molecular Formula and Weight
5-Iodopentan-2-one is a halogenated ketone with the chemical structure indicating an iodine

atom at the fifth carbon and a ketone functional group at the second position of a pentane

chain.[1] Its fundamental molecular attributes are summarized below.

Property Value

Molecular Formula C5H9IO[1][2][3][4][5]

Molecular Weight 212.03 g/mol [1][2][3][4][5]

IUPAC Name 5-iodopentan-2-one[2]

CAS Number 3695-29-2[2][4][5]

Logical Relationship of Molecular Components
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The molecular structure of 5-Iodopentan-2-one dictates its chemical reactivity and physical

properties. The presence of both a ketone group and an iodoalkane offers dual reactivity,

making it a versatile intermediate in organic synthesis. The logical arrangement of its

constituent atoms is visualized below.
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Caption: Logical diagram of 5-Iodopentan-2-one's structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

